Cas no 342590-33-4 ((2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide)
(2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide
- 2-Propenamide, 2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)-
-
- MDL: MFCD01800527
- Inchi: 1S/C19H18N2O2/c1-13-8-9-17(10-14(13)2)21-19(22)16(12-20)11-15-6-4-5-7-18(15)23-3/h4-11H,1-3H3,(H,21,22)
- InChI Key: AWZNCRQCPBSAQW-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C(C)=C1)(=O)C(C#N)=CC1=CC=CC=C1OC
(2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-10331-100MG |
(2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
342590-33-4 | >95% | 100mg |
£171.07 | 2023-09-08 | |
| Key Organics Ltd | BS-10331-0.5G |
(2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
342590-33-4 | >95% | 0.5g |
£234.00 | 2025-02-08 | |
| Key Organics Ltd | BS-10331-1G |
(2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
342590-33-4 | >95% | 1g |
£383.00 | 2023-09-08 | |
| Key Organics Ltd | BS-10331-5G |
(2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
342590-33-4 | >95% | 5g |
£812.00 | 2023-09-08 | |
| Key Organics Ltd | BS-10331-10G |
(2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
342590-33-4 | >95% | 10g |
£1147.00 | 2023-09-08 | |
| abcr | AB508844-1 g |
(2E)-2-Cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide; >90% |
342590-33-4 | 1g |
€724.00 | 2023-03-10 | ||
| abcr | AB508844-1g |
(2E)-2-Cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide; >90% |
342590-33-4 | 1g |
€724.00 | 2023-09-02 |
(2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on (2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide
Introduction to (2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide (CAS No. 342590-33-4)
(2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide
This compound, identified by the CAS number 342590-33-4, represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by a conjugated system of double bonds and functional groups, positions it as a promising candidate for further exploration in medicinal applications. The presence of both cyano and methoxy substituents on an aromatic ring, coupled with a phenyl group at the propenamide position, contributes to its complex reactivity and potential biological activity.
The compound's structure is reminiscent of molecules that have been investigated for their pharmacological properties. Specifically, the combination of a cyano group and a dimethylphenyl moiety suggests potential interactions with biological targets such as enzymes or receptors. This structural motif has been explored in various drug candidates, where it often plays a role in modulating binding affinity and selectivity.
In recent years, there has been growing interest in molecules that exhibit dual functionality, capable of interacting with multiple targets or pathways simultaneously. The structural features of (2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide align well with this trend. The phenyl rings provide a scaffold for further derivatization, allowing chemists to fine-tune its properties for specific applications. This flexibility makes it an attractive starting point for medicinal chemists seeking to develop novel therapeutic agents.
The compound's electronic properties are also noteworthy. The conjugated system of double bonds influences its absorption spectrum and reactivity, making it a candidate for applications in photochemistry or as an intermediate in synthetic chemistry. Additionally, the presence of electron-withdrawing cyano and methoxy groups can modulate the electronic distribution across the molecule, affecting its interactions with biological systems.
Recent studies have highlighted the importance of understanding molecular interactions at a quantum mechanical level. Computational methods such as density functional theory (DFT) have been employed to predict the behavior of (2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide in various environments. These studies have provided valuable insights into its potential binding modes and energetic preferences, guiding experimental efforts toward more efficient drug design.
The pharmaceutical industry continues to seek innovative approaches to address unmet medical needs. Compounds like (2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide offer a wealth of possibilities due to their structural complexity and functional diversity. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery process and bring new treatments to patients more rapidly.
In conclusion, (2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(methoxy)phenylprop-en-amide (CAS No. 342590-33-4) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of functional groups and electronic properties makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow.
342590-33-4 ((2E)-2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)